2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methylphenyl)acetamide

Specification

• Molecular Formula: C22H17BrClN5OS
• Molecular Weight: 514.8 g/mol
• IUPAC Name: 2-[[4-(4-bromophenyl)-5-pyridin-4-yl-1,2,4-triazol-3-yl]sulfanyl]-N-(5-chloro-2-methylphenyl)acetamide
• Standard InChI: InChI=1S/C22H17BrClN5OS/c1-14-2-5-17(24)12-19(14)26-20(30)13-31-22-28-27-21(15-8-10-25-11-9-15)29(22)18-6-3-16(23)4-7-18/h2-12H,13H2,1H3,(H,26,30)
• Standard InChI Key: YZVHKAXXEMIERA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)Br)C4=CC=NC=C4

Introduction

The compound 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methylphenyl)acetamide is a complex organic molecule featuring a triazole ring, a pyridine moiety, and a bromophenyl group. This compound's unique structure suggests potential applications in pharmaceuticals due to its diverse functional groups, which enhance its reactivity and biological interaction capabilities.

Biological Activities

While specific biological activities of 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methylphenyl)acetamide are not detailed in the available literature, compounds with similar structures have shown promise in various biological applications. For example, related triazole derivatives have been explored for their antimicrobial, anticancer, and anti-inflammatory properties.

Related Compounds and Their Activities

• N-(4-bromophenyl)-2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide: This compound shares structural similarities and has been studied for its potential biological activities, including interactions with enzymes or receptors involved in cellular signaling.

• N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide: This compound has been evaluated for anti-inflammatory potency as a possible 5-lipoxygenase (5-LOX) inhibitor.

Research Findings and Future Directions

Given the lack of specific data on 2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methylphenyl)acetamide, future research should focus on its synthesis, structural confirmation using NMR and LC-MS, and biological activity evaluations. Molecular docking studies could provide insights into its potential interactions with biological targets.

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	Biological Activity
N-(4-bromophenyl)-2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide	C21H15Br2N5OS	Potential biological activities, including enzyme inhibition
N-(3-cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide	Not specified	Anti-inflammatory, potential 5-LOX inhibitor
2-{[4-(4-bromophenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(5-chloro-2-methylphenyl)acetamide	Not specified	Not detailed, potential applications in pharmaceuticals